Cas no 821777-08-6 (Benzonitrile, 2-chloro-4-(dibutylamino)-)

821777-08-6 structure
Product name:Benzonitrile, 2-chloro-4-(dibutylamino)-
Benzonitrile, 2-chloro-4-(dibutylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-chloro-4-(dibutylamino)-
- 2-chloro-4-(dibutylamino)Benzonitrile
- DTXSID20457335
- 821777-08-6
- SCHEMBL3054008
- FT-0739577
- AKOS012818910
-
- Inchi: InChI=1S/C15H21ClN2/c1-3-5-9-18(10-6-4-2)14-8-7-13(12-17)15(16)11-14/h7-8,11H,3-6,9-10H2,1-2H3
- InChI Key: JWOSFAKJXZFDHV-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC)C1=CC(=C(C=C1)C#N)Cl
Computed Properties
- Exact Mass: 264.1393264g/mol
- Monoisotopic Mass: 264.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27Ų
- XLogP3: 4.9
Benzonitrile, 2-chloro-4-(dibutylamino)- Related Literature
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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